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Compound of Interest

Compound Name: Diisobutyl carbinol

Cat. No.: B1670625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, and applications of 2,6-dimethyl-4-heptanol. All quantitative

data is presented in structured tables for ease of reference, and key experimental

methodologies are detailed.

Compound Identification and Structural Formula
2,6-Dimethyl-4-heptanol is a branched-chain secondary alcohol.[1][2] Its structure consists of a

seven-carbon chain with methyl groups at positions 2 and 6, and a hydroxyl group at position 4.

[1][2] This structure is also known by several synonyms, most commonly as Diisobutylcarbinol.

[3]

Chemical Structure:

Key Identifiers:

IUPAC Name: 2,6-dimethylheptan-4-ol[3]

CAS Number: 108-82-7[3]

Molecular Formula: C₉H₂₀O[3]

Synonyms: Diisobutylcarbinol, 2,6-Dimethylheptan-4-ol, Diisobutylmethanol[1][2]
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Physicochemical and Spectroscopic Properties
2,6-Dimethyl-4-heptanol is a colorless liquid with limited solubility in water but soluble in organic

solvents like alcohol and ether.[1][3] A summary of its key physical and chemical properties is

provided below.

Property Value Reference(s)

Molecular Weight 144.25 g/mol [3]

Density 0.809 g/mL at 25 °C [4]

Boiling Point 178 °C at 760 mmHg [4]

Melting Point Sets to a glass below -65 °C [3]

Flash Point 66 °C (150.8 °F) - closed cup [4]

Refractive Index (n20/D) 1.423 [4]

Vapor Density 4.97 (Air = 1) [3]

Solubility
Insoluble in water; Soluble in

alcohol and ether
[3]

InChI Key
HXQPUEQDBSPXTE-

UHFFFAOYSA-N
[2][5]

SMILES CC(C)CC(O)CC(C)C [2]

Synthesis and Experimental Protocols
A common and efficient method for the laboratory synthesis of 2,6-dimethyl-4-heptanol is the

reduction of the corresponding ketone, 2,6-dimethyl-4-heptanone (diisobutyl ketone). This can

be achieved using various reducing agents. An alternative approach involves a Grignard

reaction.

Experimental Protocol: Synthesis via Ketone Reduction
This protocol is based on established methods for the reduction of ketones to secondary

alcohols.
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Reaction: Reduction of 2,6-Dimethyl-4-heptanone

Materials:

2,6-Dimethyl-4-heptanone

Sodium borohydride (NaBH₄)

Methanol (or Ethanol)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Deionized water

Procedure:

In a round-bottomed flask equipped with a magnetic stirrer, dissolve 2,6-dimethyl-4-

heptanone (1 equivalent) in methanol at 0 °C (ice bath).

Slowly add sodium borohydride (1.1 equivalents) to the solution in small portions,

maintaining the temperature below 10 °C.

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography

(TLC).

Once the reaction is complete, cool the flask back to 0 °C and slowly add deionized water to

quench the excess NaBH₄.

Remove the methanol under reduced pressure using a rotary evaporator.

Transfer the remaining aqueous layer to a separatory funnel and extract the product with

diethyl ether (3 x volume of aqueous layer).
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Combine the organic extracts and wash sequentially with deionized water and saturated

aqueous NH₄Cl solution.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure to yield the crude 2,6-dimethyl-4-heptanol.

The product can be further purified by fractional distillation if required.

2,6-Dimethyl-4-heptanone

1. NaBH₄, Methanol, 0°C
2. H₂O Quench

2,6-Dimethyl-4-heptanol

Reduction

Click to download full resolution via product page

Diagram 1. Synthesis of 2,6-dimethyl-4-heptanol via ketone reduction.

Chemical Reactivity and Applications
As a secondary alcohol, 2,6-dimethyl-4-heptanol undergoes typical reactions such as oxidation

to the corresponding ketone, esterification with carboxylic acids or their derivatives, and acid-

catalyzed dehydration.[1][2]

Acid-Catalyzed Dehydration
When heated in the presence of a strong acid catalyst like sulfuric acid (H₂SO₄), 2,6-dimethyl-

4-heptanol undergoes an E1 elimination reaction to form alkenes. The mechanism involves

protonation of the hydroxyl group to form a good leaving group (water), followed by the loss of

water to generate a secondary carbocation intermediate. A subsequent deprotonation from an

adjacent carbon yields the alkene.
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Step 1: Protonation Step 2: Formation of Carbocation Step 3: Deprotonation

2,6-Dimethyl-4-heptanol Alkyloxonium Ion+ H⁺ Alkyloxonium Ion Secondary Carbocation- H₂O Secondary Carbocation Alkene Product- H⁺

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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